Cas no 201856-53-3 ((3R,4S)-1-Benzoyl-3-(1-ethoxyethoxy)-4-phenyl-2-azetidinone)

• Product Name: (3R,4S)-1-Benzoyl-3-(1-ethoxyethoxy)-4-phenyl-2-azetidinone
• CAS No: 201856-53-3
• MF: C₂₀H₂₁NO₄
• MW: 339.38504576683
• CID: 66630
• PubChem ID: 10969830
• Update Time: 2025-09-23

(3R,4S)-1-Benzoyl-3-(1-ethoxyethoxy)-4-phenyl-2-azetidinone Chemical and Physical Properties

Names and Identifiers

• (3R,4S)-1-Benzoyl-3-(1-ethoxyethoxy)-4-phenylazetidin-2-one
• (3R,4S)-3-(1-ethoxyethoxy)-4-phenyl-N-benzoyl-2-azetidinone
• (+-)-ph
• (3R,4S)-3-(1-ethoxyethoxy)-4-(phenyl)-N-benzoyl-2-azetidinone
• AC1L91MH
• cis-(2-phenylcyclopropyl)(phenyl)methanone
• cis-1-Benzoyl-2-phenyl-cyclohexan
• cis-1-benzoyl-2-phenylcyclopropane
• cis-1-benzoyl-3-(1-ethoxyethoxy)-4-phenylazetidin-2-one
• NSC401652
• phenyl-(2-phenyl-cyclopropyl)-methanone
• rac.-cis-2-Phenyl-1-benzoyl-cyclopropan
• Z-1-benzoyl-2-phenylcyclopropane
• 2-Azetidinone,1-benzoyl-3-(1-ethoxyethoxy)-4-phenyl-, [3R-(3a,4a)]-[partial]-
• AMY16038
• AC-23879
• 2-Azetidinone, 1-benzoyl-3-(1-ethoxyethoxy)-4-phenyl-, (3R,4S)-; 2-Azetidinone, 1-benzoyl-3-(1-ethoxyethoxy)-4-phenyl-, [3R-(3?,4?)]-[partial]-
• (3R,4S)-1-Benzoyl-3-(1-ethoxyethoxy)-4-phenyl-2-azetidinone
• (3R,4S)-1-Benzoyl-3-(1-ethoxyethoxy)-4-phenyl-azetidin-2-one
• (3R, 4S)-1-benzoyl-3-(1-ethoxyethoxy)-4-phenylazetidin-2-one
• AKOS016005641
• 201856-53-3
• J-501259
• SCHEMBL1134975
• A814313
• 2-Azetidinone, 1-benzoyl-3-(1-ethoxyethoxy)-4-phenyl-, (3R,4S)-; 2-Azetidinone, 1-benzoyl-3-(1-ethoxyethoxy)-4-phenyl-, [3R-(3a,4a)]-[partial]-
• XSYLUBKWRZCOQP-CXRLMVSZSA-N

• Inchi： 1S/C20H21NO4/c1-3-24-14(2)25-18-17(15-10-6-4-7-11-15)21(20(18)23)19(22)16-12-8-5-9-13-16/h4-14,17-18H,3H2,1-2H3/t14?,17-,18+/m0/s1
• InChI Key： XSYLUBKWRZCOQP-CXRLMVSZSA-N
• SMILES： O(C(C)OCC)[C@H]1C(N(C(C2C=CC=CC=2)=O)[C@H]1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 339.14713
• Monoisotopic Mass: 339.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.22
• Melting Point: 1.22
• Boiling Point: 464.832°C at 760 mmHg
• Flash Point: 234.922°C
• Refractive Index: 1.595
• PSA: 55.84
• LogP: 3.11590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Monobactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Monobactams